Cas no 3002435-91-5 ((4-BromobenZo[b]thiophen-2-yl)(cyclopropyl)methanol)

• Product Name: (4-BromobenZo[b]thiophen-2-yl)(cyclopropyl)methanol
• CAS No: 3002435-91-5
• MF: C₁₂H₁₁BrOS
• MW: 283.184141397476
• CID: 6797080
• PubChem ID: 171366084
• Update Time: 2025-06-11

(4-BromobenZo[b]thiophen-2-yl)(cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3002435-91-5
• (4-BromobenZo[b]thiophen-2-yl)(cyclopropyl)methanol

• Inchi： 1S/C12H11BrOS/c13-9-2-1-3-10-8(9)6-11(15-10)12(14)7-4-5-7/h1-3,6-7,12,14H,4-5H2
• InChI Key： ZEPDCLAYLIPPLT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=C(C(C1CC1)O)S2

Computed Properties

• Exact Mass: 281.97140g/mol
• Monoisotopic Mass: 281.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.5Ų

Additional information on (4-BromobenZo[b]thiophen-2-yl)(cyclopropyl)methanol

Comprehensive Overview of (4-Bromobenzo[b]thiophen-2-yl)(cyclopropyl)methanol (CAS No. 3002435-91-5)

The compound (4-Bromobenzo[b]thiophen-2-yl)(cyclopropyl)methanol (CAS No. 3002435-91-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a benzothiophene core and a cyclopropyl methanol substituent, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for heterocyclic compounds like (4-Bromobenzo[b]thiophen-2-yl)(cyclopropyl)methanol has surged, driven by advancements in medicinal chemistry and catalysis. A common question among scientists is: "How can this compound be optimized for higher yield in Suzuki-Miyaura cross-coupling reactions?" Studies suggest that its bromine moiety makes it an excellent candidate for palladium-catalyzed transformations, a hot topic in green chemistry and sustainable synthesis.

The benzothiophene scaffold, a key component of this molecule, is frequently explored in drug design due to its resemblance to biologically active motifs. For instance, derivatives of (4-Bromobenzo[b]thiophen-2-yl)(cyclopropyl)methanol have shown promise in targeting neurodegenerative diseases and inflammatory pathways. This aligns with trending searches like "benzothiophene-based therapeutics 2024" and "small molecules for CNS disorders."

From a synthetic perspective, the cyclopropyl group in this compound introduces steric and electronic effects that influence reactivity. A frequently asked question in online forums is: "What are the optimal conditions for the reduction of (4-Bromobenzo[b]thiophen-2-yl)(cyclopropyl)methanone to the corresponding alcohol?" Literature highlights the use of sodium borohydride or lithium aluminum hydride under controlled conditions, emphasizing the importance of stereoselectivity.

Beyond pharmaceuticals, CAS No. 3002435-91-5 is also investigated for its potential in organic electronics. Its conjugated system and bromine substituent make it a candidate for OLED materials and photovoltaic applications. This ties into the growing interest in "sustainable energy materials" and "high-efficiency light-emitting diodes."

Analytical characterization of (4-Bromobenzo[b]thiophen-2-yl)(cyclopropyl)methanol typically involves NMR spectroscopy, HPLC, and mass spectrometry. Researchers often search for "HPLC methods for benzothiophene derivatives" or "NMR shifts for cyclopropyl-containing compounds," reflecting the need for standardized protocols. Recent publications recommend reverse-phase HPLC with a C18 column for purity analysis.

In summary, 3002435-91-5 represents a multifaceted compound with applications spanning drug development, catalysis, and materials science. Its structural complexity and reactivity profile continue to inspire innovation, addressing pressing challenges in healthcare and renewable energy. As synthetic methodologies evolve, this molecule is poised to play a pivotal role in next-generation technologies.